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Compound of Interest

Compound Name: Allyl 2-Chlorophenyl Ether

CAS No.: 20788-42-5

Cat. No.: B1267163

Get Quote

An In-Depth Technical Guide to Allyl 2-Chlorophenyl Ether: Properties, Synthesis, and

Applications

Core Molecular Identity and Physicochemical Profile
Allyl 2-chlorophenyl ether, with the CAS Number 20788-42-5, is an aromatic ether

characterized by an allyl group bonded via an oxygen atom to a 2-chlorophenyl ring.[1] Its

chemical structure makes it a valuable intermediate in various organic synthesis pathways. The

IUPAC name for this compound is 1-chloro-2-(prop-2-en-1-yloxy)benzene.[1]

The fundamental properties of this compound are critical for its application in experimental

design. Its molecular formula is C₉H₉ClO, corresponding to a molecular weight of

approximately 168.62 g/mol .[1][2] This information is foundational for stoichiometric

calculations in reaction planning. Key physical properties are summarized in the table below,

providing researchers with essential data for handling and purification.
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Property Value Source

Molecular Formula C₉H₉ClO [1][3]

Molecular Weight 168.62 g/mol [1][2]

IUPAC Name
1-chloro-2-prop-2-

enoxybenzene
[1]

CAS Number 20788-42-5 [1][4]

Boiling Point 118-120 °C (at 25 Torr) [4]

Density 1.133 g/cm³ (at 15 °C) [4]

Synthesis Protocol: Williamson Ether Synthesis
The most common and reliable method for preparing Allyl 2-Chlorophenyl Ether is the

Williamson ether synthesis. This reaction involves the nucleophilic substitution (Sₙ2) of a halide

by a phenoxide ion.

Causality in Experimental Design: The choice of a strong base, such as sodium hydride (NaH)

or potassium carbonate (K₂CO₃), is crucial for the quantitative deprotonation of the starting

material, 2-chlorophenol. This deprotonation generates the corresponding 2-chlorophenoxide

anion, a potent nucleophile necessary for the subsequent reaction. The selection of a polar

aprotic solvent like dimethylformamide (DMF) or acetone is deliberate; these solvents

effectively solvate the cation (Na⁺ or K⁺) while leaving the phenoxide anion relatively free,

thereby accelerating the rate of the Sₙ2 reaction with the electrophile, allyl bromide.

Detailed Step-by-Step Methodology
Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic

stirrer, reflux condenser, and nitrogen inlet, add 2-chlorophenol (1.0 eq) and anhydrous

potassium carbonate (1.5 eq).

Solvent Addition: Add anhydrous acetone or DMF to the flask until the reagents are fully

submerged and the mixture can be stirred efficiently.
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Reagent Addition: Slowly add allyl bromide (1.1 eq) to the stirring mixture at room

temperature.

Reaction: Heat the mixture to reflux (for acetone, ~56°C) and maintain this temperature,

monitoring the reaction progress via Thin Layer Chromatography (TLC). The reaction is

typically complete within 4-6 hours.

Workup: After the reaction is complete, cool the mixture to room temperature and filter to

remove the inorganic salts.

Extraction: Evaporate the solvent under reduced pressure. Dissolve the resulting residue in a

suitable organic solvent like ethyl acetate and wash sequentially with 1M NaOH solution (to

remove any unreacted phenol) and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the

solvent in vacuo. The crude product can be purified by vacuum distillation to yield pure Allyl
2-Chlorophenyl Ether.
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Caption: Workflow for the Williamson ether synthesis of Allyl 2-Chlorophenyl Ether.
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Spectroscopic Characterization Profile
Structural validation of the synthesized molecule is achieved through a combination of

spectroscopic techniques. Each method provides a unique piece of the structural puzzle.

¹H NMR (Proton NMR): The ¹H NMR spectrum is expected to show distinct signals for the

allyl and chlorophenyl protons. The allyl group will present three characteristic signals: a

doublet for the two protons on the carbon adjacent to the ether oxygen (~4.6 ppm), a

multiplet for the internal vinyl proton (~6.0 ppm), and two distinct signals for the terminal vinyl

protons (~5.3 and ~5.4 ppm). The 2-chlorophenyl group will display a series of multiplets in

the aromatic region (~6.8-7.4 ppm).[1][5]

¹³C NMR (Carbon NMR): The spectrum will show nine distinct carbon signals. The allyl group

carbons typically appear at ~69 ppm (CH₂-O), ~117 ppm (=CH₂), and ~133 ppm (=CH-). The

six aromatic carbons will resonate in the ~115-155 ppm range, with the carbon bearing the

chlorine atom and the carbon bearing the ether linkage being identifiable by their chemical

shifts and substitution patterns.[1]

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands. Key

peaks include C-O-C stretching for the ether linkage (around 1250 cm⁻¹), C=C stretching for

the allyl group (around 1645 cm⁻¹), and C-H stretching for the aromatic and vinyl groups

(around 3000-3100 cm⁻¹).

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) at m/z

168, corresponding to the molecular weight. A characteristic isotopic pattern (M+2 peak) at

m/z 170 with approximately one-third the intensity of the M⁺ peak will be observed,

confirming the presence of a single chlorine atom.[3]

Reactivity and Applications in Drug Development
Allyl ethers are not merely static molecules; their true value lies in their chemical reactivity,

which is leveraged extensively in multi-step organic synthesis, particularly within drug discovery

programs.

The Allyl Moiety as a Robust Protecting Group
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In complex syntheses, it is often necessary to temporarily block a reactive functional group,

such as a phenol, to prevent it from interfering with reactions elsewhere in the molecule. The

allyl group serves as an excellent protecting group for hydroxyls due to its stability under a wide

range of acidic and basic conditions.[6] This orthogonality allows for selective chemical

manipulation of other functional groups. Deprotection is reliably achieved under mild

conditions, typically using a palladium(0) catalyst, which cleaves the ether bond without

disturbing sensitive functionalities.[6]

Claisen Rearrangement: A Pathway to Functionalization
Upon heating, allyl aryl ethers undergo a-sigmatropic rearrangement known as the Claisen

rearrangement. This reaction is a powerful tool for carbon-carbon bond formation, as it

isomerizes the ether into an ortho-allylphenol. In the case of Allyl 2-Chlorophenyl Ether, this

would lead to the formation of 2-allyl-6-chlorophenol, a more complex and functionalized

molecule that can serve as a precursor for various heterocyclic compounds or other advanced

intermediates.

Relevance in Medicinal Chemistry
While Allyl 2-Chlorophenyl Ether itself is not a drug, its constituent parts are prevalent in

pharmaceuticals. The inclusion of chlorine atoms in drug candidates is a common strategy in

medicinal chemistry to modulate pharmacokinetic properties such as lipophilicity, metabolic

stability, and binding affinity.[7] Many approved drugs contain chlorinated aromatic rings.[7] The

allyl group, beyond its use as a protecting group, can also be a pharmacophore or be further

functionalized into other groups.[8] Therefore, this compound serves as a valuable starting

material for synthesizing libraries of novel compounds for biological screening.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.organic-chemistry.org/protectivegroups/hydroxyl/allyl-ethers.htm
https://www.organic-chemistry.org/protectivegroups/hydroxyl/allyl-ethers.htm
https://www.benchchem.com/product/b1267163/docs?utm_src=pdf-body#allyl-2-chlorophenyl-ether-molecular-weight-and-formula
https://www.benchchem.com/product/b1267163/docs?utm_src=pdf-body#allyl-2-chlorophenyl-ether-molecular-weight-and-formula
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://pubs.acs.org/doi/10.1021/jacs.6b10017
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allyl 2-Chlorophenyl Ether

2-Chlorophenol

Deprotection
(e.g., Pd(0) catalyst)

2-Allyl-6-chlorophenol

Claisen Rearrangement
(Heat, [3,3]-sigmatropic)

Advanced Intermediates &
Drug Candidates

Further Synthesis

Click to download full resolution via product page

Caption: Key synthetic transformations of Allyl 2-Chlorophenyl Ether.

Safety and Handling Precautions
As a laboratory chemical, Allyl 2-Chlorophenyl Ether must be handled with appropriate care.

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, this compound presents several hazards.

Toxicity: It is classified as toxic if swallowed (H301).[1][4]

Irritation: It causes skin irritation (H315) and may cause respiratory irritation (H335).[1][4]

Eye Damage: It is classified as causing serious eye damage (H318).[1][4]

Recommended Handling Procedures:

Always handle this chemical inside a certified chemical fume hood.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1267163/docs?utm_src=pdf-body-img#allyl-2-chlorophenyl-ether-molecular-weight-and-formula
https://www.benchchem.com/product/b1267163/docs?utm_src=pdf-body#allyl-2-chlorophenyl-ether-molecular-weight-and-formula
https://www.benchchem.com/product/b1267163/docs?utm_src=pdf-body#allyl-2-chlorophenyl-ether-molecular-weight-and-formula
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-2-Chlorophenyl-Ether
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9259029.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-2-Chlorophenyl-Ether
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9259029.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-2-Chlorophenyl-Ether
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9259029.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Avoid inhalation of vapors and direct contact with skin and eyes.[9]

In case of accidental contact, immediately flush the affected area with copious amounts of

water and seek medical attention.

Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from strong

oxidizing agents.[9]

Conclusion
Allyl 2-Chlorophenyl Ether is a well-defined chemical entity with significant utility for the

research scientist. Its value extends beyond its basic physical properties to its role as a

versatile synthetic intermediate. A thorough understanding of its synthesis, spectroscopic

fingerprint, and chemical reactivity—particularly the dual role of the allyl group as both a

protecting group and a handle for further functionalization—enables its effective application in

the complex synthetic challenges encountered in drug discovery and materials science.

Adherence to strict safety protocols is mandatory for its handling.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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